Cas no 1029784-89-1 (8-methoxy-3-phenyl-1H-pyrazolo[4,3-c]quinoline)

• Product Name: 8-methoxy-3-phenyl-1H-pyrazolo[4,3-c]quinoline
• CAS No: 1029784-89-1
• MF: C₁₇H₁₃N₃O
• MW: 275.304623365402
• CID: 5343285
• Update Time: 2025-10-12

8-methoxy-3-phenyl-1H-pyrazolo[4,3-c]quinoline Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-3-phenyl-1H-pyrazolo[4,3-c]quinoline
• STL134642

• Inchi： 1S/C17H13N3O/c1-21-12-7-8-15-13(9-12)17-14(10-18-15)16(19-20-17)11-5-3-2-4-6-11/h2-10H,1H3,(H,19,20)
• InChI Key： MMNOVHGAQVRBND-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C1=C(C=N2)C(C2C=CC=CC=2)=NN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 358
• XLogP3: 3.5
• Topological Polar Surface Area: 50.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 8-methoxy-3-phenyl-1H-pyrazolo[4,3-c]quinoline

8-Methoxy-3-phenyl-1H-pyrazolo[4,3-c]quinoline: A Comprehensive Overview

The compound with CAS No. 1029784-89-1, commonly referred to as 8-methoxy-3-phenyl-1H-pyrazolo[4,3-c]quinoline, is a highly intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazoloquinolines, which are known for their unique structural features and diverse biological activities. The long-tail keyword 8-methoxy-3-phenyl-pyrazolo[4,3-c]quinoline has been extensively studied for its potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of 8-methoxy-3-phenyl-pyrazolo[4,3-c]quinoline in the development of novel therapeutic agents. Researchers have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions. The methoxy group at position 8 plays a crucial role in modulating the compound's pharmacokinetic properties, enhancing its bioavailability and stability.

The synthesis of 8-methoxy-3-phenyl-pyrazolo[4,3-c]quinoline involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrazoloquinoline core through cyclization reactions, followed by the introduction of the methoxy and phenyl substituents. These substituents not only enhance the compound's solubility but also contribute to its selectivity in binding to specific biological targets.

One of the most exciting developments in recent years is the application of 8-methoxy-3-phenyl-pyrazolo[4,3-c]quinoline in nanotechnology. Scientists have successfully incorporated this compound into nanoparticles, enabling targeted drug delivery systems with improved efficiency and reduced side effects. The phenyl group at position 3 has been shown to facilitate interactions with lipid bilayers, making it ideal for use in drug delivery applications.

In addition to its pharmacological applications, 8-methoxy-3-phenyl-pyrazolo[4,3-c]quinoline has also been explored for its potential in optoelectronic devices. The compound's unique electronic properties make it a strong candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have demonstrated that the methoxy group significantly enhances the compound's emissive properties, paving the way for its use in next-generation display technologies.

The structural versatility of 8-methoxy-3-phenyl-pyrazolo[4,3-c]quinoline has led to its investigation in various other fields as well. For instance, researchers have explored its potential as a catalyst in organic synthesis reactions. The compound's ability to act as both a Lewis acid and a base makes it a valuable tool in asymmetric catalysis, enabling the production of enantiomerically enriched compounds with high efficiency.

Furthermore, 8-methoxy-3-phenyl-pyrazolo[4,3-c]quinoline has been studied for its role in enzyme inhibition. Recent findings suggest that this compound can effectively inhibit key enzymes involved in metabolic pathways, offering new possibilities for the development of enzyme-targeted therapies. The phenyl group at position 3 has been identified as a critical determinant of enzyme binding affinity, highlighting the importance of structural modifications in optimizing biological activity.

In conclusion, 8-methoxy-3-phenyl-pyrazolo[4,3-c]quinoline (CAS No. 1029784-89-1) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structural features and diverse biological activities make it an invaluable tool in drug discovery, materials science, and nanotechnology. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in advancing modern science and technology.